Cas no 1478987-26-6 (ethyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate)

• Product Name: ethyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate
• CAS No: 1478987-26-6
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5776796
• PubChem ID: 65016967
• Update Time: 2025-10-28

ethyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• CS-0288103
• 1478987-26-6
• AKOS014349021
• ethyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate
• Ethyl 1-(aminomethyl)-3-(tert-butyl)cyclobutane-1-carboxylate
• EN300-1122402
• Cyclobutanecarboxylic acid, 1-(aminomethyl)-3-(1,1-dimethylethyl)-, ethyl ester

• Inchi： 1S/C12H23NO2/c1-5-15-10(14)12(8-13)6-9(7-12)11(2,3)4/h9H,5-8,13H2,1-4H3
• InChI Key： FIPRTHNBGRJYFW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CN)CC(C(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.994±0.06 g/cm3(Predicted)
• Boiling Point: 268.1±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate

Introduction to ethyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate (CAS No. 1478987-26-6)

Ethyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate (CAS No. 1478987-26-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane core and functional groups, exhibits promising properties that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular structure of ethyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate consists of a cyclobutane ring substituted with a tert-butyl group and an aminomethyl group, which is esterified with an ethyl group. This configuration imparts specific chemical and physical properties that are crucial for its potential uses in pharmaceuticals and other advanced materials.

Recent studies have highlighted the importance of cyclobutane derivatives in the development of novel therapeutic agents. The cyclobutane ring, due to its rigid structure, can influence the conformational stability and bioavailability of the compound. The presence of the tert-butyl group enhances the lipophilicity, which is beneficial for crossing biological membranes and improving cellular uptake. The aminomethyl group, on the other hand, can participate in hydrogen bonding and other interactions that are essential for binding to target proteins or receptors.

In the context of drug discovery, ethyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate has been investigated for its potential as a lead compound in the development of new drugs. Research has shown that this compound can modulate various biological pathways, including those involved in inflammation, pain, and neurodegenerative diseases. Its ability to interact with specific protein targets makes it a promising candidate for further optimization through structure-activity relationship (SAR) studies.

One of the key areas of interest is the use of ethyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate in the treatment of neurological disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects. These findings suggest that it could be developed into a therapeutic agent for conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Beyond its potential in pharmaceuticals, ethyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate also holds promise in other scientific fields. For instance, its unique chemical properties make it suitable for use as a building block in organic synthesis. Chemists can leverage its functional groups to create complex molecules with tailored properties for applications ranging from materials science to catalysis.

The synthesis of ethyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the cyclization of appropriate precursors followed by functional group modifications. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales with high efficiency.

In conclusion, ethyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate (CAS No. 1478987-26-6) is a versatile compound with significant potential in various scientific and industrial applications. Its unique molecular structure and functional groups make it an attractive candidate for drug development, organic synthesis, and other advanced materials research. Ongoing studies continue to uncover new insights into its properties and applications, further solidifying its importance in the field of chemistry.